TD1092 intermediate-1

• Molecular Formula: C35H48N4O6
• Molecular Weight: 620.8 g/mol
• InChI: InChI=1S/C35H48N4O6/c1-21(38(8)33(44)45-35(5,6)7)30(41)37-29(34(2,3)4)32(43)39-20-24-18-25(40)17-16-23(24)19-28(39)31(42)36-27-15-11-13-22-12-9-10-14-26(22)27/h9-10,12,14,16-18,21,27-29,40H,11,13,15,19-20H2,1-8H3,(H,36,42)(H,37,41)/t21-,27+,28-,29+/m0/s1
• InChIKey: CVUVTSQOXRCSHR-MHTDFPPDSA-N

TD1092 Intermediate-1 for Pan-IAP Degraders

TD1092 intermediate-1 (CAS No.: 1584239-82-6, Formula: C₃₅H₄₈N₄O₆, MW: 620.78) is a key synthetic intermediate in the preparation of the pan-IAP degrader TD1092, a heterobifunctional PROTAC molecule [1]. As a defined intermediate, its specific chemical structure serves as a critical precursor to the final, biologically active TD1092 molecule (CAS No.: 3037417-26-5, Formula: C₅₅H₇₀N₈O₉, MW: 987.19) [2]. The intermediate is also characterized as an 'ADC-related molecule,' indicating its utility in the synthesis of complex conjugates for targeted protein degradation and cancer research applications [1]. Understanding its precise identity and role is fundamental for any synthetic or procurement workflow involving TD1092 or analogous PROTACs.

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Defined synthetic intermediate for TD1092 heterobifunctional PROTAC preparation

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Suitable for ADC conjugate payload synthesis and targeted protein degradation studies

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Aligned with published pan-IAP degrader synthetic routes (Park et al. 2023)

• [1] MedChemExpress. (n.d.). TD1092 intermediate-1. Product Datasheet. View Source
• [2] GlpBio. (n.d.). TD1092. Product Datasheet. View Source

Generic Substitution Risks for TD1092 Intermediate-1

Generic substitution in multi-step PROTAC syntheses, such as that for TD1092, is inherently high-risk due to the molecule's structural complexity and the stringent requirements for downstream conjugation. TD1092 is a heterodimerizing PROTAC that recruits both IAP and CRBN E3 ligases to induce selective degradation of XIAP and cIAPs [1]. The final active compound's molecular weight is 987.19, while this specific intermediate is a smaller building block with a molecular weight of 620.78 [2]. Using an alternative, structurally undefined, or poorly characterized intermediate could lead to a cascade of issues: failed subsequent coupling reactions, introduction of regioisomers or diastereomers, lower overall yield of the final PROTAC, or, most critically, the production of a biologically inactive or off-target degrader [1]. Given that the final TD1092 degrader demonstrates specific biological effects, such as an IG50 value of 0.395 μM in MCF-7 cells [2], any deviation in the synthetic route compromises the ability to reproduce these critical research outcomes.

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Structural mismatch in alternative intermediates may cause failed downstream coupling or introduce regioisomers, altering the final degrader identity.

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Non-validated building blocks can compromise IAP/CRBN dual recruitment, shifting the degrader's target profile and reported biological endpoint context.

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Yield and purity variability in substituted intermediates may lead to lower overall PROTAC output, reducing reproducibility of activity observed in published models.

• [1] Park, S., Kim, D., Lee, W., Cho, J. H., Kim, S., Lee, G. S., Moon, J. H., Kim, J. A., Ha, J. D., Kim, J. H., & Kim, H. J. (2023). Discovery of pan-IAP degraders via a CRBN recruiting mechanism. European Journal of Medicinal Chemistry, 245(Pt 2), 114910. View Source
• [2] GlpBio. (n.d.). TD1092. Product Datasheet. View Source

TD1092 Intermediate-1 Evidence Guide

Structural Identity Verification

TD1092 intermediate-1 is defined by a unique CAS number (1584239-82-6) and molecular formula (C₃₅H₄₈N₄O₆), distinguishing it from the final product TD1092 (CAS No.: 3037417-26-5, Formula: C₅₅H₇₀N₈O₉) [1]. This differentiation is crucial because it specifies the exact intermediate in the synthetic sequence, ensuring that researchers procure the correct building block for further functionalization to create the active pan-IAP degrader [2]. The SMILES string confirms its specific stereochemistry and functional group arrangement [1].

Structural Identity

Head-to-head

Target IntermediateC₃₅H₄₈N₄O₆ · MW 620.78

Final TD1092C₅₅H₇₀N₈O₉ · MW 987.19

Δ MW366.41 g/mol

Confirms correct precursor for synthetic step; prevents procurement of wrong building block.

CAS and SMILES support stereochemical identity.

Evidence Dimension	Molecular Identity
Target Compound Data	CAS: 1584239-82-6; Formula: C₃₅H₄₈N₄O₆; MW: 620.78
Comparator Or Baseline	TD1092 (Final Active Compound): CAS: 3037417-26-5; Formula: C₅₅H₇₀N₈O₉; MW: 987.19
Quantified Difference	Δ MW: 366.41 g/mol
Conditions	Product Datasheets

Why This Matters

This identity confirmation is the primary differentiator for procurement, ensuring the correct precursor is acquired for the intended synthetic step, preventing costly failures from using the wrong building block.

• [1] MedChemExpress. (n.d.). TD1092 intermediate-1. Product Datasheet. View Source
• [2] GlpBio. (n.d.). TD1092. Product Datasheet. View Source

Downstream Degrader Potency

The ultimate value of TD1092 intermediate-1 is its ability to generate the active PROTAC TD1092. While the intermediate itself has no reported biological activity, the final product, TD1092, exhibits quantifiable, potent activity [1]. It induces the degradation of cIAP1, cIAP2, and XIAP and inhibits the growth of MCF-7 cancer cells with an IG50 value of 0.395 μM after 72 hours of treatment [1]. This provides a functional benchmark for the synthetic pathway, where the use of a validated intermediate is essential for achieving this level of potency.

Downstream Potency

Class-level inference

IG50 = 0.395 μM

MCF-7 cells, 72 h treatment

Reported antiproliferative activity of final TD1092 degrader supports intermediate route validation.

Value is a functional benchmark; intermediate itself has no reported activity.

Evidence Dimension	Anti-Proliferative Activity (MCF-7 Cells)
Target Compound Data	TD1092 IG50 = 0.395 μM
Comparator Or Baseline	An IAP Antagonist (not further specified)
Quantified Difference	TD-1092 outperforms IAP antagonist in terms of cytotoxic effects (as per reference abstract, exact fold-change not provided in available text) [2].
Conditions	MCF-7 cells, 1 μM compound, 72 h treatment [1]

Why This Matters

This downstream activity validates the entire synthetic route. Using an unvalidated intermediate that fails to produce a compound with this potency would render the entire research effort invalid.

• [1] GlpBio. (n.d.). TD1092. Product Datasheet. View Source
• [2] Park, S., Kim, D., Lee, W., Cho, J. H., Kim, S., Lee, G. S., Moon, J. H., Kim, J. A., Ha, J. D., Kim, J. H., & Kim, H. J. (2023). Discovery of pan-IAP degraders via a CRBN recruiting mechanism. European Journal of Medicinal Chemistry, 245(Pt 2), 114910. View Source

Quality Assurance & Analytical Validation

Leading vendors for TD1092 intermediate-1, such as MedChemExpress (MCE), commit to rigorous quality control measures that are critical for reproducible synthesis. These measures include analytical characterization by LC/MS, NMR, HPLC, chiral analysis, and elemental analysis to ensure high purity and quality [1]. While a specific purity percentage is not publicly posted and must be obtained from the Certificate of Analysis (CoA) for each lot, this comprehensive analytical suite provides quantitative assurance of identity and purity that generic or less-characterized intermediates lack.

Quality Assurance

Data to verify

Vendor states LC/MS, NMR, HPLC, chiral analysis, elemental analysis used for characterization.

Commitment to analytical QC reduces impurity and stereochemistry risk, but lot-specific CoA required.

No public purity percentage; batch-dependent data must be requested.

Evidence Dimension	Quality Control Methods
Target Compound Data	LC/MS, NMR, HPLC, chiral analysis, elemental analysis (vendor statement)
Comparator Or Baseline	Unspecified or generic intermediates
Quantified Difference	Not quantifiable from vendor statement; batch-specific CoA required for purity data.
Conditions	Vendor quality control statement [1]

Why This Matters

This commitment to analytical characterization reduces the risk of experimental failure due to unknown impurities or incorrect stereochemistry, which is particularly important for complex PROTAC syntheses.

• [1] Antpedia. (2025). TD1092 intermediate-1 Product Page (from MedChemExpress). View Source

TD1092 Intermediate-1 Application Scenarios

Reproducing Published PROTAC Syntheses

Researchers aiming to independently synthesize and validate the pan-IAP degrader TD1092, as described by Park et al. (2023), must procure this specific intermediate. The synthetic route in the publication relies on this building block (CAS No.: 1584239-82-6) to ensure the final compound's correct stereochemistry and functional group presentation for recruiting IAP and CRBN E3 ligases [1]. Any deviation would compromise the ability to reproduce the reported biological activity, including the IG50 of 0.395 μM in MCF-7 cells [2].

ADC Payload Development and Conjugation Studies

Given its classification as an 'ADC-related molecule,' TD1092 intermediate-1 is intended for use in synthesizing conjugates, potentially for antibody-drug conjugates (ADCs) or other targeted delivery systems. Its defined structure, including a specific molecular weight (620.78) and functional groups, makes it a suitable starting material for introducing linkers or payloads in a controlled and reproducible manner [1].

Medicinal Chemistry for PROTAC Optimization

In a medicinal chemistry campaign to optimize the physicochemical or pharmacological properties of the TD1092 PROTAC series, this intermediate serves as a key diversification point. Researchers can use it as a scaffold to introduce novel warheads, linkers, or E3 ligase recruiting elements while maintaining the core structure required for IAP binding. The rigorous quality control, including HPLC and NMR validation offered by vendors, is essential for generating reliable structure-activity relationship (SAR) data [3].

In-House Synthesis of IAP-Targeting PROTACs

For core facilities or contract research organizations (CROs) establishing in-house capabilities for synthesizing PROTACs that target IAPs, TD1092 intermediate-1 is a necessary reference standard and building block. Procuring this validated intermediate, rather than a generic alternative, ensures alignment with published methods and allows for the development of a robust, scalable, and reproducible synthetic process for a clinically relevant class of degraders.

Application

Selection Property

Validation Focus

Published PROTAC synthesis reproduction

Defined intermediate identity (CAS/MW) matching Park et al. route

Downstream degrader potency endpoints and IAP/CRBN engagement

ADC payload development & conjugation

Functional group presentation and molecular weight for linker attachment

Conjugation efficiency and stability in research models

PROTAC SAR optimization

Validated intermediate scaffold with HPLC/NMR QC data

Reproducible structure-activity relationship datasets

In-house IAP-targeting PROTAC synthesis

Alignment with published synthetic methods

Scalable and robust process validation for targeted protein degradation research

• [1] Park, S., Kim, D., Lee, W., Cho, J. H., Kim, S., Lee, G. S., Moon, J. H., Kim, J. A., Ha, J. D., Kim, J. H., & Kim, H. J. (2023). Discovery of pan-IAP degraders via a CRBN recruiting mechanism. European Journal of Medicinal Chemistry, 245(Pt 2), 114910. View Source
• [2] GlpBio. (n.d.). TD1092. Product Datasheet. View Source
• [3] Antpedia. (2025). TD1092 intermediate-1 Product Page (from MedChemExpress). View Source